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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Tanax, a three-component euthanasia solution commonly known as T-61.

Adherence to these procedures is essential to ensure the safety of all laboratory personnel.

Chemical Composition and Hazard Overview
Tanax (T-61) is a non-barbiturate solution with a specific combination of active ingredients

designed to induce a humane death in animals. The components work together to cause rapid

loss of consciousness, respiratory paralysis, and circulatory collapse.[1][2][3]

Core Components of Tanax (T-61):[1][2][3]

Embutramide: A potent narcotic that acts as a central nervous system depressant, inducing

unconsciousness and respiratory paralysis.

Mebezonium Iodide: A curariform agent that causes neuromuscular paralysis of skeletal and

respiratory muscles, leading to circulatory collapse.

Tetracaine Hydrochloride: A local anesthetic included to reduce pain at the injection site.

Due to its potent composition, Tanax must be handled with extreme caution to prevent

accidental exposure, which can have severe health consequences for the handler.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tanax (T-61) at any

stage, including preparation, administration, and disposal.

PPE Category Specific Requirements Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

To prevent skin contact and

absorption of the solution.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from accidental

splashes.

Body Protection
A fully buttoned or snapped lab

coat

To protect skin and clothing

from contamination.

Operational Plan for Handling Tanax (T-61)
This section outlines the procedural, step-by-step guidance for the safe handling of Tanax.

1. Pre-Handling Preparations:

Ensure an eyewash station and safety shower are immediately accessible.

Designate a clean and uncluttered area for the procedure.

Confirm that all necessary PPE is available and in good condition.

Have a spill kit readily available.

2. Handling and Administration:

Wear all required PPE before handling the vial.

Carefully withdraw the solution using a syringe with a needle.

Crucially, avoid accidental self-injection. Exercise extreme caution when handling the needle.
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If administering the solution, ensure the animal is properly restrained to prevent sudden

movements.

3. Post-Administration and Spill Management:

Immediately dispose of the syringe and needle in a designated sharps container.

In case of a spill, absorb the liquid with inert material (e.g., vermiculite, sand) and place it in

a sealed container for hazardous waste disposal.

If skin contact occurs, immediately wash the affected area with soap and water.[1]

In case of accidental self-injection, seek immediate medical attention and inform the

physician about the chemical composition of T-61.[1]

4. Disposal Plan:

Tanax (T-61) and any materials contaminated with it are considered hazardous waste.

Dispose of all used vials, syringes, needles, and contaminated materials in accordance with

institutional and local regulations for hazardous chemical waste.

Euthanized animal carcasses must be disposed of properly to prevent scavenging by other

animals, as the drug remains toxic.[4]

Logical Workflow for Safe Handling of Tanax (T-61)
The following diagram illustrates the key steps and decision points for safely managing Tanax
in a laboratory setting.
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Caption: Workflow for Safe Handling of Tanax (T-61)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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